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Recent discoveries of significant ilmenite deposits, most notably the Pitfield Project in Western

Australia and the Dundas Project in Greenland, are poised to impact the global titanium

market. These new occurrences, characterized by their unique geological formations and

substantial resource estimates, offer a contrast to traditional mineral sand deposits and

highlight evolving exploration and analysis techniques.

The Pitfield Project in Western Australia, operated by Empire Metals, represents a new type of

sediment-hosted titanium deposit.[1][2] Unlike typical beach sand deposits, the mineralization

at Pitfield is found within a large, deeply-weathered sedimentary basin, believed to have been

enriched by hydrothermal fluids.[3] This geological context has resulted in a massive resource,

with a maiden Mineral Resource Estimate (MRE) of 2.2 billion tonnes grading 5.1% titanium

dioxide (TiO₂).[4]

In contrast, the Dundas Project in Greenland, developed by Bluejay Mining, is the world's

highest-grade mineral sand ilmenite project.[5][6] The deposit is a placer-type, formed by the

natural concentration of heavy minerals in beach sands. The JORC-compliant resource for the

Dundas project is 117 million tonnes at 6.1% ilmenite.[1][6]

These discoveries are underpinned by a suite of advanced exploration and analytical

techniques that provide the detailed data necessary for resource evaluation. Methodologies

ranging from large-scale geophysical surveys to microscopic petrographic analysis are crucial

in defining the economic potential of these deposits.
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Comparative Analysis of New Ilmenite Discoveries
The following table summarizes the key quantitative data for the Pitfield and Dundas ilmenite
projects, offering a direct comparison of their scale and grade.

Feature
Pitfield Project (Western
Australia)

Dundas Project
(Greenland)

Deposit Type
Sediment-hosted,

hydrothermal
Placer (mineral sands)

Total Mineral Resource 2.2 billion tonnes[4] 117 million tonnes[1][6]

Grade 5.1% TiO₂[4] 6.1% Ilmenite[1][6]

Contained TiO₂/Ilmenite
113 million tonnes of contained

TiO₂[4]
Not explicitly stated

Indicated Resource
697 million tonnes @ 5.3%

TiO₂[1]

88,000 kt @ 3.1% In-Situ TiO₂

(Moriusaq)[4]

Weathered Zone Resource
1.26 billion tonnes @ 5.2%

TiO₂[1]
Not applicable

Mining Method Open-pit[7]

Surface mining using

conventional dry mining

techniques[5]

Experimental Protocols in Ilmenite Discovery and
Analysis
The characterization of new ilmenite occurrences involves a multi-faceted approach,

combining geophysical, geological, and mineralogical analyses. Below are detailed

methodologies for key experiments.

3D Magnetic Modeling
Three-dimensional magnetic modeling is a geophysical technique used to interpret subsurface

geology based on variations in the Earth's magnetic field. It is instrumental in identifying and

delineating potential ore bodies.
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Methodology:

Data Acquisition: Airborne magnetic surveys are conducted to collect high-resolution

magnetic data over a large area. This involves flying an aircraft with a magnetometer in a

grid pattern.

Data Processing: The raw magnetic data is processed to remove noise and correct for

variations in the Earth's magnetic field.

3D Inversion: The processed data is then inverted using specialized software to create a 3D

model of magnetic susceptibility of the subsurface.[8][9] This process involves dividing the

subsurface into a series of blocks and adjusting the magnetic properties of each block until

the calculated magnetic response matches the observed data.[10]

Interpretation: The resulting 3D model is interpreted by geologists to identify areas with

anomalous magnetic signatures that may correspond to mineralization.[7][8]

Petrographic Analysis
Petrographic analysis involves the detailed study of rocks and minerals under a microscope to

determine their composition, texture, and relationships. It is a fundamental technique for

understanding the ore-forming processes and the characteristics of the ilmenite mineralization.

Methodology:

Sample Collection: Representative rock samples are collected from drill core or rock

outcrops. For the Pitfield project, samples were taken from Reverse Circulation (RC) drilling

chips.[11]

Thin Section Preparation: A thin slice of the rock sample is mounted on a glass slide and

ground down to a thickness of 30 micrometers.[12][13] The sample may be impregnated with

epoxy to stabilize it, especially if it is porous or friable.[14]

Microscopic Examination: The thin section is then examined using a polarizing microscope in

both plane-polarized and cross-polarized light.[13] This allows for the identification of

different minerals based on their optical properties.
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Mineral Identification and Modal Analysis: The constituent minerals are identified, and their

relative abundances (modal mineralogy) are estimated. This helps to determine the grade

and quality of the ore.

X-Ray Fluorescence (XRF) and X-Ray Diffraction (XRD)
Analysis
XRF and XRD are analytical techniques used to determine the elemental and mineralogical

composition of a sample, respectively.[15][16]

Methodology:

Sample Preparation: A representative portion of the rock or mineral sample is crushed and

then pulverized into a fine powder.[17]

XRF Analysis: The powdered sample is pressed into a pellet and analyzed using an XRF

spectrometer. The instrument bombards the sample with X-rays, causing the elements within

the sample to fluoresce at characteristic energy levels, which are then measured to

determine the elemental composition.[18]

XRD Analysis: The powdered sample is placed in a holder and analyzed using an XRD

instrument. The instrument directs a beam of X-rays at the sample, and the diffraction

pattern of the X-rays is recorded. This pattern is unique to the crystal structure of the

minerals present, allowing for their identification and quantification.[11]

Visualizing the Path to Discovery and Production
The following diagrams illustrate the key workflows in the discovery and processing of new

ilmenite resources.
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Exploration and Discovery
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Exploration and analysis workflow for a new ilmenite deposit.
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Ilmenite Beneficiation Process
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Generalized process flowsheet for ilmenite beneficiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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